Cas no 2223677-62-9 (3-Fluoro-Afatinib)
3-Fluoro-Afatinib Chemical and Physical Properties
Names and Identifiers
-
- Afatinib IMpurity SF
- (2E)-N-[4-[(3,4-Difluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide
- Afatinib impurity 6/(S,E)-N-(4-((3,4-difluorophenyl)amino)-7-((tetrahydro-furan-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide
- Afatinib SF
- 3-Fluoro-Afatinib
- (S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity)
- Afatinib imp-VI
- 2223677-62-9
- CS-0164264
- E82034
- (E)-N-[4-(3,4-difluoroanilino)-7-[(3S)-oxolan-3-yl]oxyquinazolin-6-yl]-4-(dimethylamino)but-2-enamide
- 3-Fluoro-Afatinib; 2-Butenamide, N-[4-[(3,4-difluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-, (2E)- (ACI); (2E)-N-[4-[(3,4-Difluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide (ACI
- (S,E)-N-(4-((3,4-DIFLUOROPHENYL)AMINO)-7-((TETRAHYDROFURAN-3-YL)OXY)QUINAZOLIN-6-YL)-4-(DIMETHYLAMINO)BUT-2-ENAMIDE
-
- Inchi: 1S/C24H25F2N5O3/c1-31(2)8-3-4-23(32)30-21-11-17-20(12-22(21)34-16-7-9-33-13-16)27-14-28-24(17)29-15-5-6-18(25)19(26)10-15/h3-6,10-12,14,16H,7-9,13H2,1-2H3,(H,30,32)(H,27,28,29)/b4-3+/t16-/m0/s1
- InChI Key: HGIMFDMPTIPMFG-CWDCEQMOSA-N
- SMILES: C(NC1C(O[C@H]2CCOC2)=CC2C(C=1)=C(NC1=CC=C(F)C(F)=C1)N=CN=2)(=O)/C=C/CN(C)C
Computed Properties
- Exact Mass: 469.19254600g/mol
- Monoisotopic Mass: 469.19254600g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- Melting Point: NA
- Boiling Point: NA
3-Fluoro-Afatinib Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
3-Fluoro-Afatinib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A355395-1mg |
3-Fluoro-Afatinib |
2223677-62-9 | 1mg |
$ 155.00 | 2022-06-08 | ||
| TRC | A355395-10mg |
3-Fluoro-Afatinib |
2223677-62-9 | 10mg |
$ 173.00 | 2023-04-19 | ||
| TRC | A355395-50mg |
3-Fluoro-Afatinib |
2223677-62-9 | 50mg |
$ 775.00 | 2023-04-19 | ||
| TRC | A355395-100mg |
3-Fluoro-Afatinib |
2223677-62-9 | 100mg |
$ 1378.00 | 2023-04-19 | ||
| eNovation Chemicals LLC | Y1239885-50mg |
(S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity) |
2223677-62-9 | 95% | 50mg |
$145 | 2024-06-05 | |
| TRC | A355395-250mg |
3-Fluoro-Afatinib |
2223677-62-9 | 250mg |
$ 3000.00 | 2023-09-09 | ||
| eNovation Chemicals LLC | Y1239885-50mg |
(S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity) |
2223677-62-9 | 95% | 50mg |
$145 | 2025-02-25 | |
| Aaron | AR01XGSM-50mg |
(S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity) |
2223677-62-9 | 95% | 50mg |
$83.00 | 2025-02-12 | |
| 1PlusChem | 1P01XGKA-50mg |
(S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity) |
2223677-62-9 | 95% | 50mg |
$108.00 | 2023-12-18 | |
| eNovation Chemicals LLC | Y1239885-50mg |
(S,E)-N-(4-((3,4-Difluorophenyl)amino)-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)-4-(dimethylamino)but-2-enamide (Afatinib Impurity) |
2223677-62-9 | 95% | 50mg |
$145 | 2025-02-24 |
3-Fluoro-Afatinib Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-Fluoro-Afatinib
Introduction to 3-Fluoro-Afatinib (CAS No: 2223677-62-9)
3-Fluoro-Afatinib, identified by the chemical compound code CAS No 2223677-62-9, represents a significant advancement in the field of targeted cancer therapy. As a derivative of afatinib, this compound has been extensively studied for its potential in treating various types of cancer, particularly those driven by epidermal growth factor receptor (EGFR) mutations. The introduction of a fluorine atom at the 3-position of the afatinib molecule enhances its pharmacological properties, leading to improved efficacy and selectivity in inhibiting EGFR-dependent signaling pathways.
The development of 3-Fluoro-Afatinib has been driven by the need for more effective and less toxic anticancer agents. Cancer therapies often face challenges related to drug resistance and systemic toxicity, which can limit their clinical utility. By refining the chemical structure of afatinib, researchers have aimed to overcome these limitations. The fluorine substitution at the 3-position not only increases the metabolic stability of the compound but also enhances its binding affinity to the EGFR tyrosine kinase domain. This results in more potent inhibition of downstream signaling pathways that are crucial for tumor growth and survival.
Recent studies have highlighted the promising role of 3-Fluoro-Afatinib in preclinical models. Research indicates that this compound exhibits superior antitumor activity compared to its parent molecule, afatinib. This improved activity is attributed to its enhanced ability to block EGFR dimerization and downstream signaling, which are critical steps in cancer cell proliferation and survival. Furthermore, preclinical data suggests that 3-Fluoro-Afatinib may have a broader spectrum of activity against different EGFR mutations, including those that confer resistance to other tyrosine kinase inhibitors (TKIs).
In clinical settings, 3-Fluoro-Afatinib is being evaluated as a potential treatment option for patients with advancedEGFR-mutated non-small cell lung cancer (NSCLC). Early-phase clinical trials have demonstrated encouraging results, showing that this compound can induce significant tumor regression in patients who have progressed on prior therapies. The ability of 3-Fluoro-Afatinib to overcome resistance mechanisms associated with other EGFR inhibitors makes it a valuable addition to the oncology treatment landscape.
The pharmacokinetic profile of 3-Fluoro-Afatinib is another area of interest. Unlike afatinib, which has a relatively short half-life due to rapid metabolism, 3-Fluoro-Afatinib exhibits improved bioavailability and prolonged exposure to target tissues. This extended duration of action could potentially reduce the frequency of dosing, thereby improving patient compliance and convenience. Additionally, the enhanced metabolic stability suggests that this compound may have a more favorable safety profile, with fewer side effects related to drug metabolism.
Advances in computational chemistry and molecular modeling have played a crucial role in optimizing the structure of 3-Fluoro-Afatinib. By leveraging these technologies, researchers have been able to predict and fine-tune the pharmacological properties of the compound, leading to its development as a more effective therapeutic agent. These computational approaches have also helped in identifying potential drug-drug interactions and adverse effects, ensuring that 3-Fluoro-Afatinib can be safely integrated into clinical practice.
The synthesis of 3-Fluoro-Afatinib involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorine atom at the 3-position necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have developed innovative synthetic routes that minimize side reactions and maximize efficiency, making it feasible to produce 3-Fluoro-Afatinib on an industrial scale for clinical use.
Ongoing research continues to explore new applications for 3-Fluoro-Afatinib, beyond its primary use in EGFR-mutated NSCLC. Studies are investigating its potential efficacy in other cancers where EGFR overexpression or mutation plays a role in tumor progression. Additionally, researchers are examining whether this compound can be combined with other therapeutic agents to enhance treatment outcomes through synergistic effects.
The regulatory landscape for 3-Fluoro-Afatinib is evolving as clinical data continues to accumulate. Regulatory agencies are closely monitoring the progress of clinical trials and evaluating whether this compound meets the stringent requirements for approval as a new cancer therapy. The success of these regulatory processes will be critical in determining whether 3-Fluoro-Afatinib becomes widely available to patients with advancedEGFR-mutated cancers.
In conclusion,3-Fluoro-Afatinib (CAS No: 2223677-62-9) represents a significant step forward in targeted cancer therapy. Its enhanced efficacy, improved pharmacokinetic profile, and potential to overcome resistance mechanisms make it a promising candidate for treating patients with advancedEGFR-mutated cancers. As research continues and more data becomes available,3-Fluoro-Afatinib is expected to play an increasingly important role in oncology treatment strategies worldwide.
2223677-62-9 (3-Fluoro-Afatinib) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)